2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-6-(4-fluorophenyl)pyrimidin-4(3H)-one

Specification

• Molecular Formula: C21H18FN5O
• Molecular Weight: 375.4 g/mol
• IUPAC Name: 2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-4-(4-fluorophenyl)-1H-pyrimidin-6-one
• Standard InChI: InChI=1S/C21H18FN5O/c1-3-13-4-9-17-16(10-13)12(2)23-20(24-17)27-21-25-18(11-19(28)26-21)14-5-7-15(22)8-6-14/h4-11H,3H2,1-2H3,(H2,23,24,25,26,27,28)
• Standard InChI Key: QLJNJJQDCRVBPU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(N=C(N=C2C=C1)NC3=NC(=CC(=O)N3)C4=CC=C(C=C4)F)C

Introduction

Synthesis and Characterization

The synthesis of such compounds typically involves multi-step reactions, including condensation reactions to form the quinazoline and pyrimidine rings, followed by substitution reactions to introduce the desired functional groups. Characterization involves techniques like NMR spectroscopy and mass spectrometry to confirm the structure and purity of the compound.

Potential Biological Applications

Quinazoline and pyrimidine derivatives have been explored for their anticancer, antiviral, and anti-inflammatory properties. The presence of a fluorophenyl group may enhance the compound's ability to interact with specific biological targets, potentially leading to applications in drug development.

Research Findings and Future Directions

While specific research findings on 2-[(6-ethyl-4-methylquinazolin-2-yl)amino]-6-(4-fluorophenyl)pyrimidin-4(3H)-one are not available, studies on similar compounds suggest that they could be promising candidates for further investigation. Future research should focus on synthesizing this compound and evaluating its biological activity through in vitro and in vivo studies.

Future Research Directions:

• Synthesis of the compound using appropriate organic chemistry techniques.

• Characterization using NMR and mass spectrometry.

• Evaluation of biological activity through in vitro assays and molecular docking studies.

Potential Applications:

• Anticancer or antiviral therapies based on the compound's structural similarity to known active agents.

Challenges:

• The lack of specific data on this compound necessitates experimental work to determine its properties and potential uses.